Cas no 2229105-75-1 (methyl 3-(aminomethyl)-5-(1H-pyrazol-1-yl)pentanoate)

• Product Name: methyl 3-(aminomethyl)-5-(1H-pyrazol-1-yl)pentanoate
• CAS No: 2229105-75-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5751392
• PubChem ID: 165828515
• Update Time: 2023-11-14

methyl 3-(aminomethyl)-5-(1H-pyrazol-1-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1729527
• 2229105-75-1
• methyl 3-(aminomethyl)-5-(1H-pyrazol-1-yl)pentanoate

• Inchi： 1S/C10H17N3O2/c1-15-10(14)7-9(8-11)3-6-13-5-2-4-12-13/h2,4-5,9H,3,6-8,11H2,1H3
• InChI Key： HQHXBECWTHXHCP-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CN)CCN1C=CC=N1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų